Cas no 57238-67-2 ((5-bromopent-1-en-1-yl)benzene)

• Product Name: (5-bromopent-1-en-1-yl)benzene
• CAS No: 57238-67-2
• MF: C₁₁H₁₃Br
• MW: 225.124922513962
• MDL: MFCD25372659
• CID: 1602778
• PubChem ID: 10977131
• Update Time: 2025-07-19

(5-bromopent-1-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1E)-5-bromo-1-pentenyl]-
• (5-bromopent-1-en-1-yl)benzene
• (E)-5-bromo-1-phenyl-1-pentene
• (5-bromopent-1-enyl)benzene
• 57238-67-2
• SCHEMBL1507284
• [(1E)-5-bromopent-1-en-1-yl]benzene
• EN300-1860733
• [(E)-5-bromopent-1-enyl]benzene
• SCHEMBL4763785
• TZRQBRODRXBKDJ-WEVVVXLNSA-N
• Benzene, (5-bromo-1-pentenyl)-

• MDL： MFCD25372659
• Inchi： 1S/C11H13Br/c12-10-6-2-5-9-11-7-3-1-4-8-11/h1,3-5,7-9H,2,6,10H2/b9-5+
• InChI Key： TZRQBRODRXBKDJ-WEVVVXLNSA-N
• SMILES： BrCCC/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 224.02009
• Monoisotopic Mass: 224.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (5-bromopent-1-en-1-yl)benzene

(5-Bromopent-1-en-1-yl)benzene (CAS No. 57238-67-2): An Overview of Its Synthesis, Applications, and Recent Research

(5-Bromopent-1-en-1-yl)benzene (CAS No. 57238-67-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as 5-bromopent-1-enylbenzene, is characterized by its unique structure, which combines a brominated alkene moiety with a benzene ring. This combination endows the compound with a range of useful properties, making it a valuable intermediate in various chemical processes.

The synthesis of (5-bromopent-1-en-1-yl)benzene has been extensively studied, and several methods have been reported in the literature. One common approach involves the bromination of pent-1-enylbenzene using N-bromosuccinimide (NBS) or bromine in the presence of a suitable catalyst. This method provides high yields and good selectivity, making it a preferred choice for industrial applications. Another notable synthetic route involves the coupling of bromopent-1-ene with benzene using transition metal catalysts, such as palladium or nickel complexes. This method is particularly useful for preparing substituted derivatives of (5-bromopent-1-en-1-yl)benzene.

In the realm of medicinal chemistry, (5-bromopent-1-en-1-yl)benzene has shown promise as a building block for the synthesis of biologically active compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California have utilized (5-bromopent-1-en-1-yl)benzene as a key intermediate in the synthesis of small molecules that exhibit potent anti-cancer activity. These molecules were found to selectively inhibit the growth of cancer cells while sparing normal cells, highlighting their potential as therapeutic agents.

Beyond its applications in drug discovery, (5-bromopent-1-en-1-yl)benzene has also found utility in materials science. Its unique structure makes it an excellent precursor for the preparation of functional polymers and copolymers. For example, scientists at MIT have developed a series of copolymers derived from (5-bromopent-1-en-1-yl)benzene that exhibit excellent thermal stability and mechanical properties. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of (5-bromopent-1-en-1-yl)benzene have shown that it is relatively stable under typical environmental conditions but can be biodegraded by certain microorganisms. This suggests that proper disposal and handling practices are essential to minimize any potential environmental risks associated with its use.

In conclusion, (5-bromopent-1-en-1-yl)benzene (CAS No. 57238-67-2) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and versatile reactivity make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new applications and properties, the importance of (5-bromopent-1-en-1-yl)benzene is likely to grow even further.